N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H16N2O2S/c1-12-10-13(2)18-16(11-12)22-20(24-18)14-5-7-15(8-6-14)21-19(23)17-4-3-9-25-17/h3-11H,1-2H3,(H,21,23)
• InChI Key: XMZJKMOSKDBIED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC=CS4)C
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide, also known as DMBCO, is a synthetic compound that has been studied for its potential applications in scientific research. DMBCO has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Mechanism of Action

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide binds to the sigma-1 receptor, which is a transmembrane protein that is expressed in various tissues, including the central nervous system and peripheral tissues. The binding of this compound to the sigma-1 receptor has been found to modulate a variety of cellular processes, including calcium signaling, protein kinase C activity, and mitochondrial function.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including dopamine, serotonin, and acetylcholine, and to inhibit the activation of NMDA receptors, which are involved in synaptic plasticity and learning and memory. This compound has also been found to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily and reproducibly synthesized. It also has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and pathological processes that are mediated by this receptor. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in some experimental protocols. Additionally, its effects on other receptors and cellular processes may limit its specificity in certain experimental contexts.

Future Directions

There are several future directions for research on N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide. One area of interest is the development of this compound derivatives that have improved solubility and specificity for the sigma-1 receptor. Another area of interest is the investigation of the molecular mechanisms underlying the effects of this compound on cellular processes, including calcium signaling and mitochondrial function. Finally, this compound may have potential applications in the treatment of neurodegenerative diseases and cancer, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide involves the reaction of 5,7-dimethyl-2-aminobenzoxazole with 4-bromo-2-thiophenecarboxylic acid, followed by the addition of triethylamine and N,N'-dicyclohexylcarbodiimide. The resulting compound is then purified using column chromatography, yielding this compound as a white powder.

Scientific Research Applications

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophenecarboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to bind to the sigma-1 receptor, which is involved in a variety of physiological and pathological processes, including pain perception, neuroprotection, and neurodegenerative diseases. This compound has also been found to have potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.